2-[4-(2-Methylsulfonylpropanoyl)morpholin-3-yl]acetic acid

• IUPAC Name: 2-[4-(2-methylsulfonylpropanoyl)morpholin-3-yl]acetic acid
• InChI: InChI=1S/C10H17NO6S/c1-7(18(2,15)16)10(14)11-3-4-17-6-8(11)5-9(12)13/h7-8H,3-6H2,1-2H3,(H,12,13)
• InChI Key: RDHOHBSZQHDTAF-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCOCC1CC(=O)O)S(=O)(=O)C
• Molecular Formula: C10H17NO6S
• Molecular Weight: 279.31 g/mol

Description

2-[4-(2-Methylsulfonylpropanoyl)morpholin-3-yl]acetic acid, also known as MSP-2017, is a novel small molecule that has been developed as a potential therapeutic agent for various diseases. It belongs to the class of compounds known as morpholinyl acetic acids and has shown promising results in preclinical studies.

Mechanism of Action

The mechanism of action of 2-[4-(2-Methylsulfonylpropanoyl)morpholin-3-yl]acetic acid is not fully understood, but it is believed to act through multiple pathways. It has been shown to inhibit the activity of several enzymes and signaling pathways involved in cancer growth and inflammation. This compound also appears to have neuroprotective effects by modulating the activity of neurotransmitters and reducing oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in preclinical studies. It inhibits the activity of various enzymes and signaling pathways involved in cancer growth and inflammation, reduces oxidative stress, and modulates the activity of neurotransmitters. This compound also appears to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[4-(2-Methylsulfonylpropanoyl)morpholin-3-yl]acetic acid is its high purity and stability, which makes it suitable for use in various lab experiments. It is also relatively easy to synthesize and can be produced in large quantities. However, one of the limitations of this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential in different diseases.

Future Directions

There are several future directions for the research and development of 2-[4-(2-Methylsulfonylpropanoyl)morpholin-3-yl]acetic acid. One of the main areas of focus is to further elucidate its mechanism of action and optimize its therapeutic potential in various diseases. Another direction is to develop more efficient and cost-effective synthesis methods for this compound. Additionally, this compound could be used as a lead compound for the development of new and improved therapeutic agents with similar or better efficacy.

Synthesis Methods

The synthesis of 2-[4-(2-Methylsulfonylpropanoyl)morpholin-3-yl]acetic acid involves the reaction of 3-morpholinopropionic acid with 2-methylsulfonylpropanoic anhydride in the presence of a catalyst. The product is then purified and characterized using various analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC. The yield of this compound is typically around 60-70%, and the purity is >95%.

Scientific Research Applications

2-[4-(2-Methylsulfonylpropanoyl)morpholin-3-yl]acetic acid has been studied extensively for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. In preclinical studies, this compound has shown promising results in inhibiting the growth and proliferation of cancer cells, reducing inflammation, and improving cognitive function in animal models of Alzheimer's disease.